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Compound of Interest

Compound Name: Basic Yellow 28 acetate

Cat. No.: B15466760

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Basic Yellow 28 (C.I.
48054), a cationic dye, in textile printing applications. The following sections detail the dye's
properties, its primary applications, and specific protocols for printing on acrylic and silk fabrics.
The information is intended to guide researchers and scientists in the development of textile
printing processes.

Introduction to Basic Yellow 28

Basic Yellow 28 is a cationic dye known for its brilliant yellow hue and good fastness properties
on specific substrates.[1][2][3][4] As a cationic dye, it carries a positive charge in its molecular
structure, which allows it to form strong ionic bonds with anionic functional groups present in
certain textile fibers.[3] This strong interaction results in high color yield and good wet fastness
properties. The primary application of Basic Yellow 28 is in the dyeing and printing of acrylic
fibers, modified polyester, and to a lesser extent, silk.[1][2][4][5]

Quantitative Data: Properties of Basic Yellow 28

The following table summarizes the key properties of Basic Yellow 28.
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Property Description

C.I. Name Basic Yellow 28

C.l. Number 48054

CAS Number 54060-92-3

Molecular Formula C21H27N305S

Appearance Yellow powder

Solubility Soluble in water and acetic acid

Fastness Properties of Basic Yellow 28 on Acrylic Fabric

Fastness Test Rating (ISO Standards)
Light Fastness 7
Perspiration Fastness (Fading) 5
Perspiration Fastness (Staining) 5
Soaping (Fading) 4
Soaping (Staining) 5

Source:[1][5]

Experimental Protocols
Printing on Acrylic Fabric

This protocol outlines the established method for direct style printing of Basic Yellow 28 on
acrylic fabrics.

3.1.1. Fabric Preparation

Prior to printing, the acrylic fabric should be scoured to remove any impurities, oils, or sizing
agents. A typical scouring process involves washing the fabric with a non-ionic detergent at 60-
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70°C for 20-30 minutes, followed by thorough rinsing with warm and then cold water.
3.1.2. Printing Paste Formulation

The following is a typical recipe for a printing paste for acrylic fabrics using Basic Yellow 28.

Component Quantity (g/kg) Purpose

Basic Yellow 28 10-30 Colorant

Thickener (e.g., Modified Guar

450 - 550 Provides viscosity to the paste
Gum)
) ) ) To maintain an acidic pH for
Acetic Acid (Glacial) 5-10 - o
dye stability and fixation
) ) Non-volatile acid for pH control
Tartaric Acid 3-5 ) )
during steaming
Solvent and hygroscopic agent
Thiodiethylene Glycol 20-40 to aid dye dissolution and
prevent drying
Swelling Agent (e.g., 10- 20 Swells the fiber to facilitate dye
Resorcinol) penetration
Water Balance to 1000

3.1.3. Printing Procedure

» Apply the printing paste to the prepared acrylic fabric using a screen printing or roller printing
technique.

» Dry the printed fabric thoroughly at 100-120°C.
3.1.4. Fixation
Fix the dye onto the fabric by steaming in a star steamer at 102-105°C for 20-30 minutes.

3.1.5. Post-Treatment (Washing)
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After steaming, a thorough washing process is crucial to remove the thickener and any unfixed
dye.

¢ Cold Rinse: Rinse the fabric in cold water to remove the bulk of the thickener.

e Hot Wash: Wash the fabric in a bath containing a non-ionic detergent at 60°C for 15-20
minutes.

e Hot Rinse: Rinse thoroughly with hot water.
e Cold Rinse: Final rinse with cold water.
e Drying: Dry the fabric.

Proposed Protocol for Printing on Silk Fabric

While Basic Yellow 28 is primarily used on acrylics, it can be used for direct printing on silk for
bright, spot colors.[2][4][5] The following is a proposed experimental protocol, as a
standardized industrial method is not widely documented. This protocol is an adaptation of the
acrylic printing method, taking into account the specific properties of silk.

3.2.1. Fabric Preparation

Silk fabric should be degummed and scoured before printing to ensure a clean and absorbent
surface.

3.2.2. Printing Paste Formulation (Proposed)
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Component Quantity (g/kg) Purpose
Basic Yellow 28 10-20 Colorant
Thickener (e.g., Sodium Provides viscosity suitable for
_ 400 - 500 _
Alginate LV) silk
Acetic Acid (Glacial) 3-5 To maintain a slightly acidic pH

Humectant to aid dye fixation

Urea 30 -50 i .

during steaming
Glycerin 20-30 Solvent and humectant
Water Balance to 1000

3.2.3. Printing Procedure

o Apply the printing paste to the prepared silk fabric using a screen printing method.

e Dry the printed fabric at a moderate temperature (80-100°C) to avoid damaging the silk
fibers.

3.2.4. Fixation

Steam the printed silk fabric at 100-102°C for 30-45 minutes. It is crucial to avoid excessive
temperatures which can damage the silk.

3.2.5. Post-Treatment (Washing)

o Cold Rinse: Gently rinse the fabric in cold water.

o Warm Wash: Wash with a neutral pH detergent in lukewarm water (40-50°C) for 10-15
minutes.

e Warm Rinse: Rinse thoroughly with lukewarm water.

¢ Cold Rinse: Final rinse with cold water.

e Drying: Air dry or tumble dry at a low temperature.
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Visualizations

The following diagrams illustrate the experimental workflows for the application of Basic Yellow

28 in textile printing.

Click to download full resolution via product page

Workflow for Printing Basic Yellow 28 on Acrylic Fabric.

Fixation & Post-Treatment

Click to download full resolution via product page

Proposed Workflow for Printing Basic Yellow 28 on Silk Fabric.

Discussion

The application of Basic Yellow 28 in textile printing is a well-established process for acrylic
fibers, yielding vibrant yellow prints with good fastness properties. The key to successful
printing on acrylics lies in the use of a swelling agent to open up the fiber structure and a
combination of volatile and non-volatile acids to maintain the optimal pH throughout the drying

and steaming stages.

The use of Basic Yellow 28 on silk is less common. Silk fibers are amphoteric, containing both
anionic and cationic groups, which can lead to unpredictable interactions with cationic dyes.
The proposed protocol for silk aims to mitigate potential issues by using a milder, slightly acidic
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printing paste and lower fixation temperatures to preserve the integrity of the silk. The inclusion
of urea and glycerin is intended to create a moist environment during steaming, which is crucial
for dye fixation on natural fibers. Further research and optimization of the printing paste
formulation and fixation conditions are recommended for achieving optimal results on silk.
Researchers should conduct preliminary trials on small fabric swatches to determine the ideal
parameters for their specific equipment and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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